Cas no 2680868-83-9 (3-(Bromomethyl)bicyclo[1.1.1]pentan-1-amine)

• Product Name: 3-(Bromomethyl)bicyclo[1.1.1]pentan-1-amine
• CAS No: 2680868-83-9
• MF: C₆H₁₀BrN
• MW: 176.054300785065
• CID: 5953989
• PubChem ID: 165880854
• Update Time: 2025-11-05

3-(Bromomethyl)bicyclo[1.1.1]pentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(bromomethyl)bicyclo[1.1.1]pentan-1-amine
• 2680868-83-9
• EN300-39844738
• EN300-6106476
• 3-(Bromomethyl)bicyclo[1.1.1]pentan-1-amine

• Inchi： 1S/C6H10BrN/c7-4-5-1-6(8,2-5)3-5/h1-4,8H2
• InChI Key： COXJHVGIZQSXGB-UHFFFAOYSA-N
• SMILES： BrCC12CC(C1)(C2)N

Computed Properties

• Exact Mass: 174.99966g/mol
• Monoisotopic Mass: 174.99966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 26Ų

Additional information on 3-(Bromomethyl)bicyclo[1.1.1]pentan-1-amine

Comprehensive Overview of 3-(Bromomethyl)bicyclo[1.1.1]pentan-1-amine (CAS No. 2680868-83-9)

The compound 3-(Bromomethyl)bicyclo[1.1.1]pentan-1-amine (CAS No. 2680868-83-9) is a highly specialized bicyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique bicyclo[1.1.1]pentane scaffold, combined with the reactive bromomethyl and amine functional groups, makes it a valuable building block for drug discovery and advanced material synthesis. Researchers are increasingly exploring its potential in bioisosteric replacements, proteolysis-targeting chimeras (PROTACs), and covalent inhibitor design, aligning with current trends in precision medicine and targeted therapies.

In recent years, the demand for sp3-rich fragments like 3-(Bromomethyl)bicyclo[1.1.1]pentan-1-amine has surged due to their ability to improve drug-like properties. The bicyclo[1.1.1]pentane core serves as a rigid, three-dimensional structure that can replace traditional flat aromatic rings, addressing common challenges in solubility and metabolic stability. This aligns with the pharmaceutical industry's focus on escape from flatland strategies, a hot topic in medicinal chemistry forums and publications.

The synthetic versatility of CAS No. 2680868-83-9 is particularly noteworthy. The bromomethyl group enables diverse derivatization through nucleophilic substitution reactions, while the amine functionality allows for amide bond formation or reductive amination. These features make it invaluable for constructing molecular glues and bifunctional compounds, which are central to modern degrader technologies and chemical biology probes. Recent publications in journals like Nature Chemical Biology highlight similar scaffolds in protein-protein interaction modulation.

From a materials science perspective, the strained bicyclo[1.1.1]pentane system in 3-(Bromomethyl)bicyclo[1.1.1]pentan-1-amine offers intriguing possibilities for high-energy density materials and polymer cross-linking agents. The compound's ability to introduce both rigidity and functionality makes it attractive for designing advanced polymers with tailored mechanical properties, a subject frequently searched in materials science databases.

Quality control and characterization of 2680868-83-9 typically involve advanced analytical techniques. Nuclear magnetic resonance (NMR) studies confirm the distinctive proton environment of the bicyclo[1.1.1]pentane core, while mass spectrometry verifies molecular weight. High-performance liquid chromatography (HPLC) ensures purity, crucial for pharmaceutical applications where structure-activity relationships are paramount. These analytical aspects address common queries from researchers about compound validation.

The stability profile of 3-(Bromomethyl)bicyclo[1.1.1]pentan-1-amine requires careful consideration. While the bromomethyl group is reactive, proper storage under inert atmosphere at low temperatures can maintain integrity. This practical information responds to frequent experimental questions found in chemical synthesis forums and Q&A platforms.

Looking forward, CAS No. 2680868-83-9 represents an important tool in the expanding toolbox of three-dimensional building blocks for drug discovery. Its applications in fragment-based drug design and conformationally constrained analogs continue to evolve, particularly in challenging target classes like GPCRs and ion channels. The compound's relevance to AI-assisted molecular design platforms further enhances its appeal in contemporary research workflows.

For synthetic chemists, the preparation of 3-(Bromomethyl)bicyclo[1.1.1]pentan-1-amine often begins with [1.1.1]propellane, following published protocols that emphasize safety and yield optimization. Recent methodological improvements in bicyclo[1.1.1]pentane chemistry, including photochemical and transition metal-catalyzed approaches, have made this scaffold more accessible to research teams worldwide.

In conclusion, 3-(Bromomethyl)bicyclo[1.1.1]pentan-1-amine (CAS No. 2680868-83-9) stands at the intersection of multiple cutting-edge research areas. Its unique structural features address current challenges in medicinal chemistry and materials science, while its synthetic versatility supports innovative applications from targeted protein degradation to smart material development. As research into three-dimensional molecular architectures advances, this compound will likely play an increasingly important role in scientific breakthroughs.